Cas no 477845-69-5 (4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE)

• Product Name: 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE
• CAS No: 477845-69-5
• MDL: MFCD02082087
• CID: 3028453
• Update Time: 2025-11-03

4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE
• 4-bromo-5-morpholin-4-yl-2-(2-oxopropyl)pyridazin-3-one

• MDL： MFCD02082087

Additional information on 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE

Recent Advances in the Study of 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE (CAS: 477845-69-5)

In recent years, the compound 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE (CAS: 477845-69-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazinone core and morpholine substituent, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the bromo and morpholino functional groups play a critical role in the compound's reactivity, making it a versatile intermediate for further derivatization. These synthetic advancements have facilitated the exploration of its pharmacological properties.

Pharmacological evaluations have revealed that 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. In vitro studies demonstrate its ability to modulate key signaling molecules, such as kinases and phosphatases, which are often dysregulated in diseases like cancer and autoimmune disorders. These findings suggest its potential as a lead compound for drug development.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of inflammation and tumorigenesis have shown significant reduction in disease markers upon treatment with 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has also been investigated, with promising results indicating suitability for further preclinical development.

Despite these advancements, challenges remain in the clinical translation of 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive safety studies. Additionally, the development of formulations to enhance delivery and efficacy is an active area of research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this domain.

In conclusion, 4-BROMO-5-MORPHOLINO-2-(2-OXOPROPYL)-3(2H)-PYRIDAZINONE represents a promising candidate for therapeutic intervention in various diseases. Continued research into its mechanism of action, structural optimization, and clinical potential will be critical to unlocking its full biomedical value. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.